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Compound of Interest

Compound Name: 3-(Allyloxy)oxetane

Cat. No.: B1330429

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This document provides essential, immediate
safety and logistical information for 3-(Allyloxy)oxetane (CAS No. 6777-00-0), including
operational and disposal plans to ensure a safe laboratory environment.

Physicochemical and Hazard Data

Proper handling procedures are directly informed by the physicochemical and hazardous
properties of a substance. Key data for 3-(Allyloxy)oxetane are summarized below.

Property Value Source
CAS Number 6777-00-0 [1112]
Molecular Formula C6H1002 [1][2]
Molecular Weight 114.14 g/mol [11[2]
Boiling Point 64 °C @ 25 mmHg [2]
Flash Point 42 °C [2]
Appearance Colorless Liquid

Storage Sealed in a dry place at 2-8°C
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure and
ensure personal safety. The following table outlines the recommended PPE for handling 3-
(Allyloxy)oxetane, based on guidelines for similar allyloxy and oxetane compounds.[3][4][5][6]

[7]

PPE Category Specification Rationale

Provides chemical resistance

) Neoprene or Nitrile rubber against ethers and similar

Hand Protection _

gloves. organic compounds.[3][4][5][6]
[7]
) Chemical safety goggles or a Protects against splashes and

Eye Protection ,

face shield. vapors.
) ] Lab coat, long pants, and Prevents incidental skin

Skin and Body Protection

closed-toe shoes. contact.

Necessary when working
NIOSH-certified organic vapor outside of a fume hood or with
Respiratory Protection respirator with a black poor ventilation to protect

cartridge. against inhalation of vapors.[3]

[4]16]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is crucial for minimizing risks.
e Preparation:
o Ensure that a chemical fume hood is operational and available.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble all necessary equipment and reagents before starting the experiment.
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o Don the appropriate personal protective equipment as outlined in the table above.
e Handling:

o Conduct all manipulations of 3-(Allyloxy)oxetane within a certified chemical fume hood to
minimize inhalation exposure.

o Ground all equipment and use spark-proof tools to prevent ignition of the flammable liquid.

[8]

o Avoid contact with skin and eyes. In case of contact, follow the emergency procedures
outlined below.

o Keep the container tightly closed when not in use to prevent the escape of vapors.[8]
e Post-Handling:
o Decontaminate all equipment that has come into contact with 3-(Allyloxy)oxetane.

o Properly label and store any remaining chemical in a sealed container in a cool, dry, and
well-ventilated area, away from heat and ignition sources.[8]

o Remove and dispose of gloves and any other contaminated disposable PPE in the
designated waste container.

o Wash hands thoroughly with soap and water after handling the chemical.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.
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Emergency Scenario

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[9][10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9][10]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the individual is not
breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Remove all sources of
ignition.[8] For small spills, absorb with an inert
material (e.g., vermiculite, sand) and place in a
sealed container for disposal. For large spills,
contact your institution's environmental health

and safety department.

Disposal Plan

Proper disposal of 3-(Allyloxy)oxetane and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o 3-(Allyloxy)oxetane is a non-halogenated organic solvent.
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o Collect all waste containing this chemical in a designated, properly labeled, and sealed
container for non-halogenated organic waste.[11][12][13]

o Crucially, do not mix non-halogenated waste with halogenated waste, as this significantly
increases disposal costs and complexity.[13]

o Container Management:
o Use a container that is in good condition and compatible with the chemical waste.
o Keep the waste container closed except when adding waste.[11]

o Label the container with "Hazardous Waste," the full chemical name "3-
(Allyloxy)oxetane," and any other components of the waste stream.[11]

e Disposal Request:

o When the container is nearly full, submit a hazardous waste pickup request to your
institution's environmental health and safety department.

o Do not dispose of 3-(Allyloxy)oxetane down the drain.[12]

Procedural Workflow Diagram

The following diagram illustrates the logical flow of the handling, safety, and disposal
procedures for 3-(Allyloxy)oxetane.

Caption: Workflow for the safe handling and disposal of 3-(Allyloxy)oxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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